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Introduction
The sulfite process is a chemical pulping method used to separate cellulosic fibers from the

lignin matrix in wood. This is achieved by treating wood chips with solutions containing sulfite

and bisulfite ions, which selectively degrade and solubilize the lignin.[1] The calcium bisulfite
process, one of the earliest methods of chemical pulping, operates under acidic conditions to

convert lignin into soluble lignosulfonates, thereby liberating the cellulose fibers.[1][2] This

process is particularly noted for producing pulp that is relatively easy to bleach.[3] The resulting

high-purity cellulose pulp has applications in papermaking and as a dissolving pulp for

producing regenerated cellulose products. This document provides a detailed protocol for the

delignification of wood chips using calcium bisulfite, intended for laboratory and research

settings.

Core Principles
The delignification mechanism in the sulfite process involves the cleavage of ether bonds that

link the constituents of lignin.[1] The process is conducted at a pH between 1.5 and 5.[1] Under

these acidic conditions, resonance-stabilized carbocations are formed in the lignin structure.

These electrophilic carbocations then react with bisulfite ions (HSO₃⁻) to form sulfonates.[1]

This sulfonation step renders the lignin fragments soluble in the cooking liquor, allowing for

their separation from the insoluble cellulose fibers.[1]
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Experimental Protocol: Laboratory-Scale
Delignification
Materials and Equipment

Raw Material: Wood chips (e.g., spruce, beech, aspen), screened for uniform size (approx.

2-5 cm), with an initial lignin content of 20-30%.[4]

Reagents:

Calcium Carbonate (CaCO₃) or Calcium Hydroxide (Ca(OH)₂).

Sulfur Dioxide (SO₂) gas.

Deionized Water.

Equipment:

Laboratory-scale pressure vessel or digester (autoclave) with temperature and pressure

controls.

Gas dispersion tube.

pH meter.

Heating and stirring mantle.

Buchner funnel and vacuum flask for washing.

Screening apparatus (e.g., with 0.2 mm slots).[5]

Drying oven.

Analytical balance.

Procedure
Step 2.1: Wood Chip Preparation
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Ensure wood chips are of a uniform size and free from bark and other contaminants.[4]

Determine the moisture content of the wood chips to calculate the oven-dry weight.

Weigh a quantity of wood chips equivalent to the desired oven-dry starting material (e.g., 250

g).[5]

Step 2.2: Cooking Liquor (Calcium Bisulfite) Preparation

Prepare a slurry of calcium carbonate or calcium hydroxide in deionized water.

Bubble sulfur dioxide gas through the slurry while stirring continuously. This reaction forms

sulfurous acid, which then reacts with the calcium base.[2]

SO₂ + H₂O ⇌ H₂SO₃ (Sulfurous Acid)

CaCO₃ + 2H₂SO₃ → Ca(HSO₃)₂ + H₂O + CO₂

Continue adding SO₂ until the desired concentration of calcium bisulfite and free sulfurous

acid is achieved. The final cooking liquor should have a pH between 1.5 and 2.0 for calcium-

based cooks.[1][6]

Step 2.3: Delignification (Cooking)

Place the prepared wood chips into the laboratory digester.[5]

Add the prepared calcium bisulfite cooking liquor to the digester, ensuring the chips are

fully submerged. A typical liquor-to-wood ratio is 4:1 (L/kg).[7]

Seal the digester and begin heating to the target temperature. It is common to pre-steam the

chips for approximately 15 minutes before adding the liquor to remove trapped air.[5][8]

Maintain the cooking parameters as specified in Table 1. The process is typically conducted

at 130-150°C and 5-7 bar of pressure.[1][4]

Hold the reaction at the target temperature and pressure for the desired duration, typically

ranging from 4 to 6 hours.[1][4]
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Step 2.4: Pulp Recovery and Washing

At the end of the cooking cycle, rapidly cool the digester.

Carefully depressurize the vessel and collect the contents, separating the pulp from the

spent cooking liquor (also known as brown or red liquor).[1]

Wash the pulp thoroughly with deionized water using a Buchner funnel or similar apparatus

until the filtrate is clear and has a neutral pH. This step removes the dissolved

lignosulfonates and residual cooking chemicals.[9]

Screen the washed pulp to remove any uncooked wood fragments (shives).[5]

Press the pulp to remove excess water and then dry a small sample in an oven to determine

the final pulp yield.

Analysis of Pulp
The effectiveness of the delignification process is primarily assessed by measuring the residual

lignin content in the pulp. The Kappa number is the most common method for this analysis.[10]

Kappa Number Determination: This method is based on the oxidation of lignin by potassium

permanganate (KMnO₄). A known amount of pulp is reacted with a standardized KMnO₄

solution, and the amount of permanganate consumed is used to calculate the Kappa

number. A higher Kappa number indicates a higher residual lignin content.[10]

Data Presentation
Table 1: Typical Parameters for Calcium Bisulfite
Delignification
This table summarizes the general operating conditions for the sulfite pulping process using a

calcium base.
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Parameter Value Unit Reference(s)

Wood Chip Lignin

Content
20–30 % [4]

Wood Chip Size 2–5 cm [4]

Cooking pH 1.5–2.0 [1][6]

Cooking Temperature 130–150 °C [1][4]

Cooking Pressure 5–7 bar [4]

Cooking Time 4–6 hours [1][4]

Liquor-to-Wood Ratio ~4:1 L/kg [7]

Table 2: Expected Outcomes and Pulp Characteristics
This table outlines the expected results and key properties of the pulp produced through the

calcium bisulfite process.
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Parameter Typical Value Unit Description Reference(s)

Pulp Yield 40–55 %

The percentage

of the original dry

wood mass that

is recovered as

pulp.

[3][9]

Residual Lignin

(as Kappa No.)
Varies

A measure of the

residual lignin in

the pulp. Lower

values indicate

more effective

delignification.

[10]

Sulfonation

Degree
0.3–0.5 groups/monomer

The number of

sulfonate groups

per lignin

monomer unit,

affecting

solubility.

[4]

Molecular Weight

(Lignosulfonate)
1,000–50,000 Da

The molecular

weight range of

the dissolved

lignin

byproducts.

[4]

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the sequential steps involved in the delignification of wood

chips using the calcium bisulfite method.
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Preparation Stage

Delignification Stage

Recovery Stage

Analysis Stage

Wood Chip Preparation
(Debarking, Chipping, Screening)

Digester Loading
(Chips + Liquor)

Cooking Liquor Preparation
(Ca(OH)₂ + SO₂ → Ca(HSO₃)₂)

Cooking Process
(130-150°C, 5-7 bar, 4-6h)

Pulp Discharge
(Separation from Spent Liquor)

Pulp Washing

Pulp Screening

Final Pulp Product

Analysis
(Yield, Kappa Number)
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Inputs

Outputs

Insoluble Lignin Polymer
(in Wood Chip)

Lignin Carbocation Intermediate

Ether bond cleavage

Bisulfite Ions
(HSO₃⁻ from cooking liquor)

Acidic Conditions
(H⁺, pH 1.5-5)

Soluble Lignosulfonates
(Washed Away)

Sulfonation

Purified Cellulose Fibers
(Pulp)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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